Cas no 1270385-92-6 (2-amino-2-(furan-3-yl)propan-1-ol)

• Product Name: 2-amino-2-(furan-3-yl)propan-1-ol
• CAS No: 1270385-92-6
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5886908
• PubChem ID: 55282501
• Update Time: 2025-06-14

2-amino-2-(furan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(furan-3-yl)propan-1-ol
• AKOS006343597
• 1270385-92-6
• EN300-1839483

• Inchi： 1S/C7H11NO2/c1-7(8,5-9)6-2-3-10-4-6/h2-4,9H,5,8H2,1H3
• InChI Key： RHMHJSJFCDVWFM-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C(C)(CO)N

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-amino-2-(furan-3-yl)propan-1-ol

Recent Advances in the Study of 2-amino-2-(furan-3-yl)propan-1-ol (CAS: 1270385-92-6) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 2-amino-2-(furan-3-yl)propan-1-ol (CAS: 1270385-92-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its furan ring and amino alcohol functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biocatalysis. The unique structural features of this compound make it a valuable scaffold for the development of novel therapeutic agents and bioactive molecules.

Recent studies have focused on the synthesis and optimization of 2-amino-2-(furan-3-yl)propan-1-ol derivatives to enhance their pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the furan ring and the amino alcohol moiety could significantly improve the compound's bioavailability and target specificity. These findings highlight the versatility of this scaffold in drug design and its potential to address unmet medical needs.

In addition to its applications in drug discovery, 2-amino-2-(furan-3-yl)propan-1-ol has also been investigated for its role in biocatalysis. A recent publication in ACS Catalysis reported the use of this compound as a chiral building block in the synthesis of enantiomerically pure pharmaceuticals. The study revealed that the furan ring could act as a directing group, facilitating stereoselective transformations and improving the efficiency of catalytic processes. This discovery opens new avenues for the development of sustainable and cost-effective synthetic routes for complex molecules.

Another area of interest is the compound's potential as a modulator of biological pathways. Research published in Nature Chemical Biology in 2022 identified 2-amino-2-(furan-3-yl)propan-1-ol as a small-molecule inhibitor of a key enzyme involved in inflammatory responses. The study provided mechanistic insights into the compound's mode of action, suggesting its potential as a lead compound for the treatment of inflammatory diseases. Further preclinical studies are underway to evaluate its efficacy and safety in animal models.

Despite these advancements, challenges remain in the development of 2-amino-2-(furan-3-yl)propan-1-ol-based therapeutics. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed to translate these findings into clinical applications. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the translation of research into viable treatments.

In conclusion, 2-amino-2-(furan-3-yl)propan-1-ol (CAS: 1270385-92-6) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, biocatalysis, and pathway modulation underscore its potential to contribute to the development of innovative therapies. Continued research and interdisciplinary collaboration will be crucial to unlocking the full potential of this compound and addressing the challenges associated with its development.